2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(3,4-dimethoxyphenyl)methyl]acetamide

• IUPAC Name: 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[(3,4-dimethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H25N3O4S2/c1-4-5-9-24-20(26)19-15(8-10-29-19)23-21(24)30-13-18(25)22-12-14-6-7-16(27-2)17(11-14)28-3/h6-8,10-11H,4-5,9,12-13H2,1-3H3,(H,22,25)
• InChI Key: FJMIRQNDOKOSTL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol

Description

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[(3,4-dimethoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C21H25N3O4S2 and its molecular weight is 447.57. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Interactions

Studies have highlighted the crystal structures of related thieno[3,2-d]pyrimidine derivatives, emphasizing their folded conformation and intramolecular hydrogen bonding, which stabilizes their structure and potentially influences their reactivity and interaction with biological targets (S. Subasri et al., 2016).

Antifolate Inhibitors of Thymidylate Synthase

Thieno[3,2-d]pyrimidine derivatives have been synthesized as potential inhibitors of thymidylate synthase (TS), a key enzyme in DNA synthesis, showing promise as antitumor and antibacterial agents. The modifications in the thieno[3,2-d]pyrimidine scaffold have led to compounds with potent inhibitory activity against TS, indicating their potential in drug development for cancer therapy (A. Gangjee et al., 1996).

Antitumor Activity

Further research into thieno[3,2-d]pyrimidine derivatives has explored their antitumor activities, with some compounds showing potent effects against various cancer cell lines. This research suggests the therapeutic potential of these compounds in oncology, particularly in targeting specific molecular pathways involved in cancer progression (H. Hafez et al., 2017).

Dual Inhibitory Activity

Some derivatives have been identified as dual inhibitors of both thymidylate synthase and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and cell division. These dual inhibitors offer a promising approach for the development of new anticancer and antimicrobial therapies, highlighting the versatility and potential of the thieno[3,2-d]pyrimidine scaffold in medicinal chemistry (A. Gangjee et al., 2008).